Cas no 2680669-51-4 (tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate)

• Product Name: tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate
• CAS No: 2680669-51-4
• MF: C₁₁H₁₈BrN₃O₂
• MW: 304.183521747589
• CID: 5631679
• PubChem ID: 165922775
• Update Time: 2025-06-07

tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291070
• tert-butyl N-[3-bromo-1-(propan-2-yl)-1H-pyrazol-4-yl]carbamate
• 2680669-51-4
• tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate

• Inchi： 1S/C11H18BrN3O2/c1-7(2)15-6-8(9(12)14-15)13-10(16)17-11(3,4)5/h6-7H,1-5H3,(H,13,16)
• InChI Key： MVKDRSIQJCQTSL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C(C)C)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.05824g/mol
• Monoisotopic Mass: 303.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate

Introduction to Tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate (CAS No. 2680669-51-4)

Tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate, with the CAS number 2680669-51-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a bromo substituent and a carbamate group in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate consists of a pyrazole core substituted with a tert-butyl group at the 1-position, a bromo group at the 3-position, and a carbamate moiety linked to the 4-position. This specific arrangement of functional groups makes the compound highly versatile for further chemical modifications, enabling researchers to explore its potential in various drug discovery programs.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The bromo substituent in tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate particularly contributes to its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are crucial in constructing complex molecular architectures that can mimic natural products or designed bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrazole core is known to interact with various biological targets, including enzymes and receptors, making it an attractive scaffold for drug design. For instance, studies have shown that pyrazole derivatives can inhibit kinases, which are key enzymes involved in cell signaling pathways associated with diseases such as cancer and inflammation.

The tert-butyl group in tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate serves as a protecting group for the carbamate moiety, which can be later modified to introduce other functional groups or linkages. This protective feature allows for selective functionalization at different positions on the molecule, providing chemists with greater control over the synthesis of target compounds.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex pyrazole derivatives like tert-butyl N-3-bromo-1-(propan-2-yl)-1H-pyrazol-4-ylcarbamate. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved the yield and purity of these compounds, making them more accessible for research purposes. These advancements have also facilitated the exploration of novel synthetic routes that could lead to more cost-effective and environmentally friendly production methods.

The biological activity of tert-butyl N-3-bromo-1-(propan-2-y l)-1H-pyrazol -4 - ylcarbamate has been extensively studied in various preclinical models. Research has demonstrated its potential as an inhibitor of certain enzymes and pathways implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound can inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases.

In addition to its enzymatic activity, tert-butyl N -3 -bromo - 1 -(propan - 2 - y l) - 1 H - pyrazol - 4 - ylcarbamate has also been investigated for its ability to modulate cellular signaling pathways. Pyrazole derivatives are known to interact with various receptors and ion channels, making them potential candidates for treating conditions such as pain, anxiety, and depression. The unique combination of functional groups in this compound may contribute to its ability to modulate these pathways effectively.

The synthesis of tert-butyl N -3 -bromo - 1 -(propan - 2 - y l) - 1 H - pyrazol - 4 - ylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the bromo substituent necessary for subsequent cross-coupling reactions. Advanced techniques such as electrochemical bromination have been explored to improve selectivity and reduce byproduct formation.

The carbamate group in this compound is another key feature that contributes to its versatility. Carbamates are known for their ability to form stable bonds with biological targets, making them valuable intermediates in drug design. The tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards its target.

Ongoing research continues to uncover new applications for tert-butyl N -3 -bromo - 1 -(propan - 2 - y l) - 1 H - pyrazol - 4 - ylcarbamate. Researchers are exploring its potential use in combination therapies, where it could be paired with other drugs to enhance efficacy or reduce side effects. Additionally, studies are being conducted to evaluate its pharmacokinetic properties and optimize delivery systems for improved bioavailability.

The future prospects for this compound are promising, with ongoing efforts aimed at expanding its applications in pharmaceutical research. As our understanding of biological pathways continues to grow, so does the demand for innovative chemical tools like tert-butyl N -3 -bromo - 1 -(propan _2_ _y l)_ _ _ _ _ _ _ _ _ _ _ _ H_ _pyrazol_ _4_ _y l_ carbamate. Its unique structure and reactivity make it a valuable asset in the quest for new therapeutic agents that can address unmet medical needs.